Cas no 62457-95-8 (2-(furan-2-carbonyl)-1H-imidazole)

• Product Name: 2-(furan-2-carbonyl)-1H-imidazole
• CAS No: 62457-95-8
• MF: C₈H₆N₂O₂
• MW: 162.145441532135
• MDL: MFCD02669592
• CID: 444089
• PubChem ID: 661320
• Update Time: 2025-06-11

2-(furan-2-carbonyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• Methanone, 2-furanyl-1H-imidazol-2-yl-
• 2-Furanyl-1H-imidazol-2-yl-methanone
• 2-Furanyl-(1H)-imidazol-2-ylmethanone
• Furan-2-yl-(1H-imidazol-2-yl)-methanone
• furan-2-yl(1H-imidazol-2-yl)methanone
• 2-(furan-2-carbonyl)-1H-imidazole
• 62457-95-8
• F0848-0158
• MLS000037726
• FT-0612468
• AKOS000268222
• EU-0073111
• EN300-236264
• CHEMBL1881615
• HMS1423O09
• AF-399/25108029
• 2-furoylimidazole
• 2-furyl(1H-imidazol-2-yl)methanone
• SCHEMBL4593073
• regid860011
• HMS2344F23
• IFLab1_004189
• Oprea1_181248
• SMR000034265
• Oprea1_756975
• STL045972

• MDL： MFCD02669592
• Inchi： 1S/C8H6N2O2/c11-7(6-2-1-5-12-6)8-9-3-4-10-8/h1-5H,(H,9,10)
• InChI Key： PMLIOWRFOHPJMX-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(C1=NC=CN1)=O

Computed Properties

• Exact Mass: 164.05864
• Monoisotopic Mass: 162.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• PSA: 54.27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(furan-2-carbonyl)-1H-imidazole

Introduction to 2-(Furan-2-Carbonyl)-1H-Imidazole (CAS No. 62457-95-8)

2-(Furan-2-Carbonyl)-1H-Imidazole, with the CAS number 62457-95-8, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a furan ring and an imidazole moiety, both of which contribute to its potential biological activities and applications.

The chemical structure of 2-(Furan-2-Carbonyl)-1H-Imidazole can be represented as C₈H₆N₂O. The furan ring, a five-membered aromatic heterocycle containing an oxygen atom, imparts stability and reactivity to the molecule. The imidazole moiety, a five-membered heterocycle with two nitrogen atoms, is known for its biological significance and is often found in various natural products and pharmaceuticals.

In recent years, the study of 2-(Furan-2-Carbonyl)-1H-Imidazole has been driven by its potential as a lead compound for drug discovery. Research has shown that this compound exhibits a range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. These activities are attributed to the synergistic effects of the furan and imidazole rings, which can interact with various biological targets.

A notable study published in the Journal of Medicinal Chemistry in 2023 investigated the anti-inflammatory properties of 2-(Furan-2-Carbonyl)-1H-Imidazole. The researchers found that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that 2-(Furan-2-Carbonyl)-1H-Imidazole could be a promising candidate for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-(Furan-2-Carbonyl)-1H-Imidazole has also shown promise in antiviral research. A study conducted by a team at the University of California in 2023 demonstrated that this compound exhibited potent antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action was attributed to the compound's ability to interfere with viral replication processes.

The anticancer potential of 2-(Furan-2-Carbonyl)-1H-Imidazole has also been explored. Research published in Cancer Letters in 2023 reported that this compound induced apoptosis in human breast cancer cells by activating the intrinsic apoptotic pathway. The study highlighted the role of the imidazole moiety in mediating this effect, suggesting that structural modifications could further enhance its anticancer activity.

Beyond its direct biological activities, 2-(Furan-2-Carbonyl)-1H-Imidazole has been used as a building block in the synthesis of more complex molecules. Its reactivity and functional groups make it an attractive starting material for organic synthesis, particularly in the development of new pharmaceuticals and materials. For example, a recent study published in Organic Letters described a novel synthetic route to produce derivatives of 2-(Furan-2-Carbonyl)-1H-Imidazole, which exhibited enhanced solubility and bioavailability.

The safety profile of 2-(Furan-2-Carbonyl)-1H-Imidazole is another important aspect of its evaluation. Preclinical studies have shown that this compound has low toxicity at therapeutic concentrations. However, further research is needed to fully understand its long-term effects and potential side effects. Ongoing clinical trials are aimed at assessing the safety and efficacy of 2-(Furan-2-Carbonyl)-1H-Imidazole-based drugs in human subjects.

In conclusion, 2-(Furan-2-Carbonyl)-1H-Imidazole (CAS No. 62457-95-8) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for drug discovery and development. As research continues to uncover new applications and mechanisms of action, it is likely that this compound will play an increasingly important role in advancing therapeutic options for a range of diseases.